Cas no 1903296-82-1 (1-(2,5-Dichlorophenyl)-4-(5-ethoxy-2,4-dimethylbenzenesulfonyl)piperazine)

• Product Name: 1-(2,5-Dichlorophenyl)-4-(5-ethoxy-2,4-dimethylbenzenesulfonyl)piperazine
• CAS No: 1903296-82-1
• MF: C₂₀H₂₄Cl₂N₂O₃S
• MW: 443.387162208557
• CID: 5346248
• Update Time: 2025-08-02

1-(2,5-Dichlorophenyl)-4-(5-ethoxy-2,4-dimethylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dichlorophenyl)-4-((5-ethoxy-2,4-dimethylphenyl)sulfonyl)piperazine
• 1-(2,5-DICHLOROPHENYL)-4-(5-ETHOXY-2,4-DIMETHYLBENZENESULFONYL)PIPERAZINE
• Z3243746392
• 1-(2,5-dichlorophenyl)-4-(5-ethoxy-2,4-dimethylphenyl)sulfonylpiperazine
• 1-(2,5-Dichlorophenyl)-4-(5-ethoxy-2,4-dimethylbenzenesulfonyl)piperazine

• Inchi： 1S/C20H24Cl2N2O3S/c1-4-27-19-13-20(15(3)11-14(19)2)28(25,26)24-9-7-23(8-10-24)18-12-16(21)5-6-17(18)22/h5-6,11-13H,4,7-10H2,1-3H3
• InChI Key： JWAJLUPYMZOXFO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N1CCN(CC1)S(C1C=C(C(C)=CC=1C)OCC)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 607
• XLogP3: 5
• Topological Polar Surface Area: 58.2

Additional information on 1-(2,5-Dichlorophenyl)-4-(5-ethoxy-2,4-dimethylbenzenesulfonyl)piperazine

Comprehensive Overview of 1-(2,5-Dichlorophenyl)-4-(5-ethoxy-2,4-dimethylbenzenesulfonyl)piperazine (CAS No. 1903296-82-1)

The compound 1-(2,5-Dichlorophenyl)-4-(5-ethoxy-2,4-dimethylbenzenesulfonyl)piperazine, identified by its CAS No. 1903296-82-1, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a piperazine core with dichlorophenyl and ethoxy-dimethylbenzenesulfonyl substituents. Such a configuration is often explored for its potential interactions with biological targets, particularly in the context of receptor modulation and enzyme inhibition.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds like 1-(2,5-Dichlorophenyl)-4-(5-ethoxy-2,4-dimethylbenzenesulfonyl)piperazine, due to their versatility in drug design. Researchers are actively investigating its applications in areas such as central nervous system (CNS) therapeutics and metabolic disorder treatments. The presence of the dichlorophenyl moiety is particularly noteworthy, as it is frequently associated with enhanced binding affinity and selectivity in medicinal chemistry.

One of the most frequently searched questions regarding this compound revolves around its synthetic pathway and purity standards. Laboratories focusing on high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) analysis often seek detailed protocols for its characterization. Additionally, the ethoxy-dimethylbenzenesulfonyl group has sparked discussions about its role in improving solubility and bioavailability, which are critical factors in modern drug development.

The rise of computational chemistry and AI-driven drug discovery has further amplified interest in CAS No. 1903296-82-1. Many researchers are leveraging molecular docking simulations to predict its interactions with proteins such as G-protein-coupled receptors (GPCRs) and kinases. These studies aim to uncover potential therapeutic applications while minimizing off-target effects, a topic frequently explored in peer-reviewed journals and online forums.

From an industrial perspective, the demand for high-purity intermediates like 1-(2,5-Dichlorophenyl)-4-(5-ethoxy-2,4-dimethylbenzenesulfonyl)piperazine is driven by the need for reliable building blocks in custom synthesis projects. Suppliers and contract research organizations (CROs) emphasize the importance of rigorous quality control (QC) measures to ensure consistency across batches. This aligns with the broader trend of green chemistry, where sustainable synthesis methods are prioritized to reduce environmental impact.

Another hot topic linked to this compound is its potential role in precision medicine. With advancements in genomic profiling and personalized therapies, researchers are examining how structurally complex molecules like CAS No. 1903296-82-1 can be tailored to individual patient needs. This aligns with the increasing popularity of searches related to biomarker identification and targeted drug delivery systems.

In summary, 1-(2,5-Dichlorophenyl)-4-(5-ethoxy-2,4-dimethylbenzenesulfonyl)piperazine represents a compelling subject for both academic and industrial research. Its multifaceted chemical properties and potential applications in drug discovery and biochemical assays make it a valuable candidate for future innovations. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about next-generation therapeutics and advanced material science.